Propargylamine hydrochloride

Description

Propargylamine hydrochloride is a chemical compound with the linear formula HC≡CCH2NH2·HCl . It is also known by other names, such as 2-Propynylamine hydrochloride and 3-Amino-1-propyne hydrochloride . The molecular weight of Propargylamine hydrochloride is 91.54 g/mol . It appears as a crystalline powder with a white to yellow color and has a melting point of 180°C . Propargylamine hydrochloride is used as an intermediate in the preparation of drugs in the pharmaceutical industry .

Propargylamine, the base form of propargylamine hydrochloride, has neuroprotective properties and can be used to treat various conditions, including neurodegenerative diseases, dementia, affective or mood disorders, drug use and dependence, memory loss disorders, and neurotrauma . It may also be used in the treatment of depression or schizophrenia . The compound has demonstrated neuroprotective effects that are independent of cholinesterase (ChE) and monoamine oxidase (MAO) inhibitory activities, but may stem from the intrinsic pharmacological activity of the propargylamine component . Other N-propargyl compounds, such as N-propargyl-phenylethylamine and N-propargyl-1-aminoindan derivatives, have also been studied for similar purposes .

• CAS No.: 15430-52-1
• Product Name: Propargylamine hydrochloride
• Molecular Formula: C3H6ClN
• Molecular Weight: 91.54 g/mol
• IUPAC Name: prop-2-yn-1-amine;hydrochloride
• Standard InChI: InChI=1S/C3H5N.ClH/c1-2-3-4;/h1H,3-4H2;1H
• Standard InChIKey: IKXNIQJDNKPPCH-UHFFFAOYSA-N
• SMILES: C#CCN.Cl
• Canonical SMILES: C#CC[NH3+].[Cl-]
• Synonyms: 2-Propynylamine, Hydrochloride
• PubChem Compound: 11205720
• Last Modified: Sep 14 2023